Structural Uniqueness vs. Known Quinoline-4-Carboxamide Leads (DDD107498/Cabamiquine)
A direct structural comparison with the most advanced quinoline-4-carboxamide, cabamiquine (DDD107498), reveals that the target compound possesses a 2,4-dimethylphenyl group at the quinoline 2-position and an N-(2,4,5-trichlorophenyl) amide, whereas cabamiquine features a 6-fluoro substituent and an N-(2-(pyrrolidin-1-yl)ethyl) amide [1]. This constitutes a fundamentally different chemical scaffold. While cabamiquine achieves an EC50 of ~1 nM against P. falciparum 3D7, no activity data whatsoever exists for the target compound, and its completely divergent substitution pattern precludes any inference of similar potency.
| Evidence Dimension | Chemical structure and documented antiplasmodial activity |
|---|---|
| Target Compound Data | 2-(2,4-dimethylphenyl) substitution; N-(2,4,5-trichlorophenyl) amide; EC50 = No data available |
| Comparator Or Baseline | Cabamiquine (DDD107498): 6-fluoro substitution; N-(2-(pyrrolidin-1-yl)ethyl) amide; EC50 = ~1 nM (P. falciparum 3D7) |
| Quantified Difference | Structural divergence is absolute at both substitution positions; pharmacological difference is unquantifiable due to lack of target compound data |
| Conditions | Structural comparison based on published chemical structures; antiplasmodial data from cited literature |
Why This Matters
This confirms the target compound is not a 'me-too' analog of the clinical-stage cabamiquine and cannot be selected based on antimalarial potency claims—its differentiation lies solely in its unexplored structural space.
- [1] Baragaña B, Norcross NR, Wilson C, et al. Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. J Med Chem. 2016;59(21):9672-9685. doi:10.1021/acs.jmedchem.6b00723 View Source
